Cas no 1269755-05-6 (6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane)

• Product Name: 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane
• CAS No: 1269755-05-6
• MF: C₇H₁₃IO₂
• MW: 256.081394910812
• MDL: MFCD26398476
• CID: 2125566
• PubChem ID: 67035237
• Update Time: 2025-06-09

6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane Chemical and Physical Properties

Names and Identifiers

• 6-iodomethyl-2,2-dimethyl-[1,4]dioxane
• 6-(iodomethyl)-2,2-dimethyl-1,4-dioxane
• 1,4-Dioxane,6-(iodomethyl)-2,2-dimethyl-
• KQSFPOUNRPPJCA-UHFFFAOYSA-N
• 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane

• MDL： MFCD26398476
• Inchi： 1S/C7H13IO2/c1-7(2)5-9-4-6(3-8)10-7/h6H,3-5H2,1-2H3
• InChI Key： KQSFPOUNRPPJCA-UHFFFAOYSA-N
• SMILES： ICC1COCC(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 18.5

Additional information on 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane

Introduction to 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane (CAS No. 1269755-05-6)

6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane, identified by the Chemical Abstracts Service Number (CAS No.) 1269755-05-6, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This dioxane derivative features a unique structural motif comprising a methylene iodide substituent attached to a highly symmetric 2,2-dimethyl-1,4-dioxane backbone. The presence of the iodomethyl group makes it a valuable intermediate in various chemical transformations, particularly in cross-coupling reactions and functional group interconversions.

The compound’s molecular structure, characterized by its rigid dioxane ring system and the electron-withdrawing nature of the iodine atom, contributes to its reactivity in multiple synthetic pathways. In recent years, 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane has been explored as a building block in the development of novel heterocyclic compounds and as a precursor in medicinal chemistry applications. Its stability under various reaction conditions and its ability to participate in palladium-catalyzed coupling reactions have made it a preferred choice for researchers aiming to construct complex molecular architectures.

One of the most compelling aspects of 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane is its utility in constructing biologically relevant scaffolds. The dioxane ring is a common motif in natural products and pharmaceuticals due to its ability to mimic carbohydrate-like structures and its role as a privileged scaffold in drug design. The iodomethyl group further enhances its synthetic value by enabling facile introduction of additional functional groups through nucleophilic substitution or metal-catalyzed coupling reactions. This flexibility has been leveraged in the synthesis of potential drug candidates targeting various therapeutic areas.

Recent advancements in the field have highlighted the role of 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane in the development of novel therapeutic agents. For instance, researchers have utilized this compound as an intermediate in the synthesis of kinase inhibitors, where its ability to undergo cross-coupling reactions allows for the precise assembly of complex pharmacophores. Additionally, its incorporation into peptidomimetics has shown promise in modulating protein-protein interactions, which is a critical aspect of many diseases.

The compound’s reactivity also makes it a valuable tool in materials science applications. For example, it has been employed in the synthesis of polymers with tailored properties, including those with enhanced thermal stability or biodegradability. The iodine atom’s ability to participate in radical reactions further extends its utility in polymer chemistry, allowing for controlled polymerization processes that yield materials with specific functionalities.

In terms of synthetic methodologies, 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane has been used as a precursor in the preparation of other dioxane derivatives through regioselective functionalization. Its high symmetry and electronic properties make it an ideal candidate for studying reaction mechanisms involving electrophilic or nucleophilic attack on heterocyclic systems. Such studies contribute to a deeper understanding of organic transformations and can inform the design of more efficient synthetic routes.

The pharmaceutical industry has also shown interest in 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane due to its potential as a scaffold for drug discovery. Its structural features allow for modifications that can enhance bioavailability or target specific biological pathways. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The ability to introduce diverse substituents while maintaining the core dioxane structure provides chemists with a versatile platform for exploring new therapeutic options.

From an industrial perspective, the production and handling of 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane must adhere to stringent quality control measures to ensure consistency and purity. Its synthesis typically involves multi-step organic transformations that require careful optimization to minimize side reactions and maximize yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the compound at each stage of production.

The safety profile of 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane is another critical consideration. While it is not classified as a hazardous material under standard conditions, proper handling procedures must be followed to prevent exposure during synthesis and application. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended when working with this compound. Additionally, laboratories should be equipped with appropriate ventilation systems to ensure safe handling.

The future prospects for 6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane are promising given its broad utility across multiple disciplines. As research continues to uncover new synthetic applications and biological activities associated with this compound and its derivatives, it is likely to remain an important tool in both academic and industrial settings. Collaborative efforts between chemists and biologists will continue to drive innovation using this versatile intermediate.